Cas no 5854-47-7 (1-(diphenylmethyl)-4-[(2,4,6-trimethylphenyl)sulfonyl]piperazine)

• Product Name: 1-(diphenylmethyl)-4-[(2,4,6-trimethylphenyl)sulfonyl]piperazine
• CAS No: 5854-47-7
• MF: C₂₆H₃₀N₂O₂S
• MW: 434.593605518341
• CID: 1611603
• PubChem ID: 1240281
• Update Time: 2025-04-21

1-(diphenylmethyl)-4-[(2,4,6-trimethylphenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-4-[(2,4,6-trimethylphenyl)sulfonyl]piperazine
• 1-(Diphenylmethyl)-4-(mesitylsulfonyl)piperazine
• piperazine, 1-(diphenylmethyl)-4-[(2,4,6-trimethylphenyl)sulfonyl]-
• 1-Benzhydryl-4-(2,4,6-trimethylphenyl)sulfonyl-piperazine
• Oprea1_580667
• 1-(Diphenylmethyl)-4-(2,4,6-trimethylbenzene-1-sulfonyl)piperazine
• Oprea1_641036
• 1-benzhydryl-4-(2,4,6-trimethylphenyl)sulfonylpiperazine
• 313402-61-8
• 1-benzhydryl-4-(mesitylsulfonyl)piperazine
• 5854-47-7
• DTXSID70361291
• STK354835
• Z44546314
• 1-(diphenylmethyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine
• F0284-0073
• AKOS002286450

• Inchi： 1S/C26H30N2O2S/c1-20-18-21(2)26(22(3)19-20)31(29,30)28-16-14-27(15-17-28)25(23-10-6-4-7-11-23)24-12-8-5-9-13-24/h4-13,18-19,25H,14-17H2,1-3H3
• InChI Key： XQNLYDGDHWFUID-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 434.203
• Monoisotopic Mass: 434.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.184
• Boiling Point: 561.4°C at 760 mmHg
• Flash Point: 293.3°C
• Refractive Index: 1.613
• PSA: 40.62
• LogP: 5.66430